Cas no 5087-02-5 (1,3-Dioxolane, 2-[bis(4-methoxyphenyl)methyl]-)

• Product name: 1,3-Dioxolane, 2-[bis(4-methoxyphenyl)methyl]-
• CAS No: 5087-02-5
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 363892
• PubChem ID: 4868245

1,3-Dioxolane, 2-[bis(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[bis(4-methoxyphenyl)methyl]-
• DTXSID10406670
• 5087-02-5

• Inchi： InChI=1S/C18H20O4/c1-19-15-7-3-13(4-8-15)17(18-21-11-12-22-18)14-5-9-16(20-2)10-6-14/h3-10,17-18H,11-12H2,1-2H3
• InChI Key： WNJLJQMWGZKVHT-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(C2OCCO2)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 300.1362
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 36.92